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Compound of Interest

Compound Name: GJO071 oxalate

Cat. No.: B1671565

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical and biological
properties of GJ071 oxalate. The information is compiled from publicly available scientific
literature and chemical supplier data.

Chemical and Physical Properties

GJ071 oxalate is a small molecule that has been identified as a nonsense suppressor.[1] It is

typically supplied as a white to off-white solid.[2]
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Property Value Source
Chemical Formula C20H29N307S [1112][3]
Molecular Weight 455.53 g/mol

CAS Number 1216676-34-4

4-(benzo[d]dioxol-5-yImethyl)-
IUPAC Name N-(3-ethoxypropyl)piperazine-
1-carbothioamide oxalate

Synonyms GJ-071, GJO71, GJ 071
Appearance White to off-white solid
Purity >95%
. DMSO: 125 mg/mL (274.41
Solubility ) o
mM) (requires sonication)
Store at -20°C for long-term
storage. Stock solutions can
Storage be stored at -80°C for up to 6
months or at -20°C for up to 1
month.
Elemental Analysis:
Element Percentage
Carbon (C) 52.73%
Hydrogen (H) 6.42%
Nitrogen (N) 9.22%
Oxygen (O) 24.59%
Sulfur (S) 7.04%

(Source:)
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Mechanism of Action and Biological Activity

GJ071 oxalate is a read-through compound that induces the suppression of nonsense
mutations. Its primary biological activity is the induction of ATM (Ataxia-Telangiectasia Mutated)
kinase activity in cells that harbor premature termination codons (PTCs), specifically TGA and
TAG stop codons. By facilitating the read-through of these PTCs, GJ071 oxalate allows for the
synthesis of a full-length, functional ATM protein. This mechanism of action makes it a valuable
research tool for studying genetic disorders caused by nonsense mutations, such as Ataxia-

Telangiectasia.
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Proposed signaling pathway of GJ071 oxalate.

Experimental Protocols

Detailed experimental protocols for the characterization of GJ071 oxalate are not widely
published. However, standard methodologies for determining the physicochemical properties of

small organic molecules can be applied.
3.1. Determination of Melting Point (Capillary Method)

The melting point of a pure organic solid is a key indicator of its purity. A sharp melting range is
characteristic of a pure compound, while impurities typically depress and broaden the melting

range.

o Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes,

thermometer.
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e Procedure:

o

A small amount of finely powdered GJ071 oxalate is packed into a capillary tube.

[¢]

The capillary tube is placed in the heating block of the melting point apparatus alongside a
calibrated thermometer.

[¢]

The sample is heated at a slow, controlled rate (approximately 1-2°C per minute) near the
expected melting point.

[¢]

The temperature at which the solid first begins to liquefy and the temperature at which it
becomes completely liquid are recorded as the melting range.

3.2. Determination of Aqueous Solubility (Shake-Flask Method)

The shake-flask method is considered the "gold standard"” for determining the thermodynamic
solubility of a compound.

o Apparatus: Analytical balance, flasks with stoppers, constant temperature shaker bath,
filtration system (e.g., syringe filters), analytical instrumentation for quantification (e.g.,
HPLC-UV).

e Procedure:

o An excess amount of GJ071 oxalate is added to a known volume of the desired aqueous
buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed flask.

o The flask is agitated in a constant temperature shaker bath for a sufficient period (typically
24-48 hours) to ensure equilibrium is reached.

o After equilibration, the suspension is allowed to settle, and the supernatant is carefully
removed and filtered to separate the undissolved solid.

o The concentration of GJ071 oxalate in the clear, saturated solution is then determined
using a suitable analytical method, such as HPLC-UV.

Physicochemical Characterization Workflow
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The following diagram outlines a general workflow for the comprehensive physicochemical
characterization of a small molecule drug candidate like GJ071 oxalate.

Physicochemical Characterization Workflow
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General workflow for physicochemical characterization.

Conclusion

GJ071 oxalate is a promising research compound with a defined mechanism of action related
to the suppression of nonsense mutations. The data presented in this guide, including its
chemical and physical properties, provide a foundational understanding for researchers in the
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fields of drug discovery and molecular biology. While specific data on properties such as
melting point and pKa are not readily available in the public domain, the standardized protocols
outlined here can be employed for their determination. Further investigation into the
physicochemical characteristics of GJ071 oxalate will be crucial for its potential development
and application in therapeutic strategies for genetic disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1671565#chemical-properties-of-gj071-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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